Terbufos sulfone
Overview
Description
Terbufos sulfone is a major metabolite of the organophosphorus pesticide terbufos . It is found to be toxic for living beings even at very low levels .
Molecular Structure Analysis
The molecular formula of Terbufos sulfone is C9H21O4PS3 . Its molecular weight is 320.429 . The IUPAC Standard InChI is InChI=1S/C9H21O4PS3/c1-6-12-14(15,13-7-2)16-8-17(10,11)9(3,4)5/h6-8H2,1-5H3 .Physical And Chemical Properties Analysis
Terbufos sulfone has a density of 1.2±0.1 g/cm³ . Its boiling point is 319.6±44.0 °C at 760 mmHg . The vapour pressure is 0.0±0.7 mmHg at 25°C . The flash point is 147.1±28.4 °C . The molar refractivity is 77.3±0.3 cm³ .Scientific Research Applications
Insecticidal Activity and Persistence in Soil
- Scientific Field: Entomology
- Summary of Application: Terbufos sulfone, along with Terbufos and Terbufos sulfoxide, are used as broad-spectrum contact insecticides . They are used to control pests in soil .
- Methods of Application: The insecticides are applied to the soil, and their toxicity is measured by their effect on field crickets . The insecticidal activity is influenced by soil type, moisture, and temperature .
- Results: Terbufos sulfone was found to be approximately 1/5 as toxic as carbofuran to field crickets . In laboratory tests, Terbufos sulfone and Terbufos sulfoxide were found to be equally persistent in soil, while Terbufos was less persistent .
Biochemical and Chemical Transformations in Soil
- Scientific Field: Soil Biochemistry
- Summary of Application: Terbufos sulfone, along with Terbufos and Terbufos sulfoxide, undergo biochemical and chemical transformations in soil .
- Methods of Application: The insecticides are applied to sterilized and natural soils, and their transformations are studied over time .
- Results: In natural soils, all three insecticides disappeared more rapidly than in sterilized soils . Terbufos sulfone was found to be stable in sterilized soils . Biochemical processes were found to be of major importance in the transformation of Terbufos and its oxidation products in soil .
Detection in Fruits, Vegetables, Milk, and Water Samples
- Scientific Field: Food and Water Quality Testing
- Summary of Application: Terbufos sulfone is detected in fruits, vegetables, milk, and water samples .
- Methods of Application: Terbufos sulfone is detected using gas chromatography (GC) coupled with ion trap mass spectrometry (MS/MS) for food samples . For water samples, a dispersive solid-phase extraction method based on the use of multiwalled carbon nanotubes is used .
- Results: The specific results or outcomes of these detection methods are not provided in the source .
Use in Agriculture
- Scientific Field: Agriculture
- Summary of Application: Terbufos is used on various crops including bananas, beans, citrus, coffee, groundnuts, sorghum, potatoes, sunflowers, and maize as soil cover to combat wireworms, mossy beetles, beet flies, and the black bean louse .
- Methods of Application: Terbufos is applied to the soil as a granulate . The application rate and timing depend on the specific crop and pest problem .
- Results: The specific results or outcomes of this application are not provided in the source .
Biotransformation in Organisms
- Scientific Field: Biochemistry
- Summary of Application: Terbufos is activated by a biotransformation to a sulfone compound . This conversion can take place in the (cellular) environment but also in exposed organisms using the cytochrome P450 action .
- Methods of Application: The methods of application for this use are not provided in the source .
- Results: The specific results or outcomes of this application are not provided in the source .
Use in Pesticides
- Scientific Field: Pest Management
- Summary of Application: Terbufos is used in 19 states in the United States as a pesticide .
- Methods of Application: The methods of application for this use are not provided in the source .
- Results: The specific results or outcomes of this application are not provided in the source .
Identification by Gas-Liquid Chromatography and Mass Spectrometry
- Scientific Field: Analytical Chemistry
- Summary of Application: Terbufos sulfone, along with other compounds like terbufos, terbufos sulfoxide, terbufoxon, terbufoxon sulfoxide, and terbufoxon sulfone, can be identified by gas-liquid chromatography and mass spectrometry .
- Methods of Application: Terbufos sulfone and other related compounds are fortified in soil samples at 5 ppm, extracted, and then analyzed successfully by gas chromatography and mass spectroscopy .
- Results: The specific results or outcomes of this application are not provided in the source .
Use in Pesticides
- Scientific Field: Pest Management
- Summary of Application: Terbufos is used in 19 states in the United States as a pesticide .
- Methods of Application: The methods of application for this use are not provided in the source .
- Results: The specific results or outcomes of this application are not provided in the source .
Biotransformation in Organisms
- Scientific Field: Biochemistry
- Summary of Application: Terbufos is activated by a biotransformation to a sulfone compound . This conversion can take place in the (cellular) environment but also in exposed organisms using the cytochrome P450 action . This conversion process makes the molecule much more efficient in binding with AChE .
- Methods of Application: The methods of application for this use are not provided in the source .
- Results: The specific results or outcomes of this application are not provided in the source .
Safety And Hazards
Terbufos sulfone is toxic for living beings even at very low levels . Exposure to Terbufos can cause rapid severe Organophosphate poisoning with headache, sweating, nausea and vomiting, diarrhea, loss of coordination, and death . High or repeated exposure may damage the nerves causing weakness, “pins and needles,” and poor coordination in the arms and legs .
properties
IUPAC Name |
tert-butylsulfonylmethylsulfanyl-diethoxy-sulfanylidene-λ5-phosphane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21O4PS3/c1-6-12-14(15,13-7-2)16-8-17(10,11)9(3,4)5/h6-8H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWZSTEUTHNUVQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=S)(OCC)SCS(=O)(=O)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21O4PS3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1042443 | |
Record name | Terbufos sulfone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1042443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Terbufos sulfone | |
CAS RN |
56070-16-7 | |
Record name | Terbufos sulfone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56070-16-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Terbufos sulfone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056070167 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Terbufos sulfone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1042443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | O,O-diethyl {[(2-methylpropane-2-sulfonyl)methyl]sulfanyl}phosphonothioate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | TERBUFOS SULFONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U2V9FRY9P2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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